Cas no 35016-62-7 ((2RS,3SR)-2-Amino-3-hydroxy-4-methylpentanoic acid)

• Product Name: (2RS,3SR)-2-Amino-3-hydroxy-4-methylpentanoic acid
• CAS No: 35016-62-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 2071651
• PubChem ID: 2724869
• Update Time: 2025-04-21

(2RS,3SR)-2-Amino-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2RS,3SR)-2-Amino-3-hydroxy-4-methylpentanoic acid
• syn-(2S)-β-hydroxyleucine
• starbld0019666
• (2R*,3S*)-2-amino-3-hydroxy-4-methyl-pentanoic acid
• DTXSID00369265
• (2r,3s)-beta-hydroxyleucine
• (2R,3S)-(-)-2-Amino-3-hydroxy-4-methylpentanoic acid
• (2R,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid (H-D-Leu(3S-OH)-OH)
• SCHEMBL2030131
• D-Leucine, 3-hydroxy-, (3S)-
• 87421-23-6
• DTXCID50320301
• AC-4459
• (2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid
• (d)3-hydroxy-Leucine
• AKOS016842860
• D(-)-threo-3-Hydroxyleucine
• (2R,3S)-3-HYDROXYLEUCINE
• 35016-62-7
• MFCD00142970
• (2R,3S)-rel-2-Amino-3-hydroxy-4-methylpentanoic acid
• AS-67678
• ZAYJDMWJYCTABM-UHNVWZDZSA-N
• BCP09538

• Inchi： 1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)
• InChI Key： ZAYJDMWJYCTABM-UHFFFAOYSA-N
• SMILES： CC(C(C(C(=O)O)N)O)C

Computed Properties

• Exact Mass: 147.08954328Da
• Monoisotopic Mass: 147.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives